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Compound of Interest

Compound Name:
2-Chloro-1H-imidazole-5-

carbaldehyde

CAS No.: 1333235-40-7

Cat. No.: B1614362

Get Quote

Executive Summary: The Core Directive
Strict Classification: 2-Chloro-1H-imidazole-5-carbaldehyde (CAS: 944900-99-6) must be

classified and disposed of as Halogenated Organic Waste.[1]

Immediate Action Required:

Do NOT dispose of down the drain.[1][2]

Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire

mixture is re-labeled as halogenated waste.[1]

Do NOT mix with strong oxidizing agents (Peroxides, Nitric Acid) due to the reactive

aldehyde functionality.[1]

This compound contains a chlorine substituent on the imidazole ring.[1][3][4] Upon incineration

—the standard disposal method for organic lab waste—this chlorine atom is liberated as

hydrogen chloride (HCl) gas.[1] Standard non-halogenated waste incinerators are not equipped
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with the acid scrubbers necessary to neutralize HCl, leading to equipment corrosion and

regulatory emission violations.[1]

Chemical Hazard Profile & Properties
Understanding the physicochemical properties is the foundation of a self-validating safety

protocol.[1]

Property Data Operational Implication

Chemical Name
2-Chloro-1H-imidazole-5-

carbaldehyde

Primary identifier for waste

tags.

CAS Number 944900-99-6
Use for specific inventory

tracking.[1]

Molecular Formula C₄H₃ClN₂O
Cl indicates halogenated

waste stream.[1]

Physical State Solid (Powder/Crystal)

Dust generation is a primary

exposure risk during transfer.

[1]

Acidity (pKa) Imidazole NH is weakly acidic

Compatible with

neutral/organic streams; avoid

strong bases.[1]

GHS Hazards H302, H315, H319, H335

Harmful/Irritant. PPE (Nitrile

gloves, safety glasses) is

mandatory.[1]

Reactivity Aldehyde group (-CHO)

Incompatible with Oxidizers.

Risk of exothermic oxidation to

carboxylic acid.[1]

Segregation Strategy: The "Why" and "How"
Effective disposal starts with segregation at the bench, not the loading dock.[1] You must

prevent "waste stream cross-contamination."[1]
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A. The Halogen Rule
Because the molecule contains Chlorine:

Threshold: Even if dissolved in a non-halogenated solvent (like Ethanol), if the concentration

of 2-Chloro-1H-imidazole-5-carbaldehyde exceeds your facility's halogen threshold

(typically 1-2%), the entire container defaults to Halogenated Waste.[1]

Cost Impact: Halogenated waste disposal is significantly more expensive than non-

halogenated.[1] However, mislabeling it is a compliance violation under RCRA (in the US)

and similar global regulations.[1]

B. The Aldehyde Rule
The C5-aldehyde group is chemically active.[1]

Avoid Oxidizers: Do not pour this waste into a drum containing chromic acid,

permanganates, or nitric acid.[1] The aldehyde can oxidize rapidly, potentially causing

pressure buildup or fire in the waste container.[1]

Avoid Amines: While less dangerous, mixing with primary amines forms Schiff bases (imines)

and releases water, which can complicate solvent recovery processes downstream.[1]

Step-by-Step Disposal Workflow
Scenario A: Disposing of Pure Solid (Expired or Surplus)[1]

Containment: Keep the chemical in its original glass/poly bottle if possible.

Secondary Packaging: If the original container is damaged, transfer the solid into a clear,

wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste tag immediately.[1]

Constituents: "2-Chloro-1H-imidazole-5-carbaldehyde (Solid)"

Hazard Checkbox: Toxic, Irritant.[1]

Storage: Place in the "Solid Hazardous Waste" satellite accumulation area.[1]
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Scenario B: Disposing of Reaction Mixtures (Solutions)
Solvent Assessment: Determine the primary solvent.[1]

If Dichloromethane (DCM) or Chloroform: The stream is naturally Halogenated.[1]

If Methanol, Ethyl Acetate, or DMF: The presence of the chloro-imidazole contaminant

forces this into the Halogenated stream.[1]

Collection: Pour into the "Halogenated Organic Solvents" carboy (typically Red or Yellow

safety cans, distinct from the White/Blue non-halogenated cans).

pH Check: Ensure the waste solution is not highly acidic or basic (pH 4-10). If the reaction

used strong acids, neutralize before adding to the organic waste drum to prevent drum

corrosion.[1]

Spill Contingency Protocol
Self-Validating Safety: The presence of a spill kit before work begins validates the readiness of

the operator.[1]

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[1]

Isolate: Evacuate the immediate area if dust is airborne.[1][3]

Contain (Solid Spill):

Do not dry sweep (generates dust).[1]

Cover the spill with wet paper towels or oil-impregnated sweeping compound to suppress

dust.[1]

Scoop into a disposable bag.

Contain (Liquid Spill):

Surround with absorbent pillows or vermiculite.[1]

Absorb liquid completely.[1]
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Disposal: All cleanup materials (gloves, paper towels, scoop) must be placed in a heavy-duty

plastic bag, sealed, and tagged as "Debris contaminated with Halogenated Organics."[1]

Decision Logic Diagram
The following flowchart illustrates the critical decision-making process for segregating this

specific compound.
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Waste: 2-Chloro-1H-imidazole-5-carbaldehyde

Assess Physical State

Solid (Powder/Residue)

Solution / Reaction Mix

Action: Label & Tag
(List CAS 944900-99-6)

Pack in HDPE/Glass

Check Primary Solvent

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

Stream: Halogenated Organic Waste

CRITICAL RULE:
Solute contains Chlorine.

Stream becomes Halogenated.
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Figure 1: Decision matrix for segregating 2-Chloro-1H-imidazole-5-carbaldehyde waste. Note

the critical pathway for non-halogenated solvents becoming halogenated waste due to the

solute.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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